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Compound of Interest

Compound Name: L-PROLINE (13C5,D7,15N)

Cat. No.: B1579757

Get Quote

Part 1: Introduction & Theoretical Framework
Defining "Triple-Labeled" L-Proline
In advanced structural biology and metabolomics, "triple-labeled" refers to the uniform

incorporation of three distinct stable isotopes: Carbon-13 (ngcontent-ng-c2372798075=""

_nghost-ng-c102404335="" class="inline ng-star-inserted">

), Nitrogen-15 (

), and Deuterium (

or D).

While standard Stable Isotope Labeling with Amino Acids in Cell Culture (SILAC) often uses

"double-labeled" (

) arginine or lysine, triple-labeled L-Proline is uniquely valuable for:

NMR Spectroscopy: Deuteration (
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) suppresses proton relaxation pathways, sharpening signals in high-molecular-weight
proteins (

), while

and

allow for multidimensional correlation experiments (e.g., HNCA, HNCO).

Metabolic Tracing: Providing a unique mass signature (

) distinct from naturally occurring isotopologues.

The Chemistry of L-Proline[2][3]
IUPAC Name: (2S)-pyrrolidine-2-carboxylic acid

Chemical Formula (Unlabeled):

[1][2][3]

Standard Monoisotopic Mass: ~115.0633 Da

Isotopic Parameters
To calculate the precise molecular weight, we must use the exact atomic masses of the stable

isotopes.
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Element Isotope
Exact Mass
(Da)

Abundance
(Natural)

Labeling
Enrichment
(Typical)

Carbon 12.000000 98.93% < 1%

13.003355 1.07% > 99%

Nitrogen 14.003074 99.63% < 1%

15.000109 0.37% > 99%

Hydrogen 1.007825 99.98% < 1%

(D) 2.014102 0.015% > 98%

Oxygen 15.994915 99.76% N/A (Unlabeled)

Part 2: Step-by-Step Molecular Weight Calculation
Structural Breakdown
L-Proline (

) contains 9 protons in total. However, in triple-labeled reagents (e.g., CIL Product CLM-1573),
deuteration is typically

.

Carbon-bound Hydrogens (Non-exchangeable): 7 atoms (Ring protons:

). These are permanently deuterated.

Heteroatom-bound Hydrogens (Exchangeable): 2 atoms (Amine

and Carboxyl

). These exchange rapidly with the solvent (

or

).
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Scenario A: Anhydrous Powder (Theoretical Max Mass) Assuming the exchangeable protons

are also Deuterium (if lyophilized from

).

Scenario B: In

Solution (Physiological/Experimental) The 2 exchangeable deuterons are replaced by protons (

) from water.

Calculation Logic (Scenario A: Fully Deuterated )
Carbons (

):

Nitrogen (

):

Oxygens (

):

Deuteriums (

):

Total MW (Fully Deuterated):130.1336 Da

Calculation Logic (Scenario B: in )
Most common experimental mass spec observation.

Core (

):

(Sum of C, N, O above)

Non-Exchangeable (
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):

Exchangeable (

):

Total MW (In Solution):128.1211 Da

Mass Shift Analysis ( )
Compared to Unlabeled L-Proline (~115.06 Da):

Shift:

Composition of Shift:

Da from Carbon (

)

Da from Nitrogen (

)

Da from Deuterium (

)

Visualization of Calculation Logic
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L-Proline Core
(C5 N O2) Isotope Selection

5 x 13C
(+5.017 Da)

1 x 15N
(+0.997 Da)

7 x 2H (Ring)
(+7.044 Da)

2 x H/D
(Exchangeable)

Summation

Solvent Dependent

Total MW
~128.12 Da

Click to download full resolution via product page

Figure 1: Logic flow for calculating the molecular weight of Triple-Labeled L-Proline, accounting

for fixed and exchangeable isotopes.

Part 3: Technical Workflow & Validation
Quality Control Protocol (Mass Spectrometry)
Before using triple-labeled Proline in expensive NMR or SILAC experiments, validate the

isotopic enrichment and purity.

Method: Direct Infusion ESI-MS (Electrospray Ionization Mass Spectrometry).

Preparation: Dissolve 1 mg of labeled Proline in 1 mL of 50:50 Methanol:Water (

Formic Acid).

Blank: Run a solvent blank to clear background.

Acquisition: Acquire spectra in Positive Ion Mode (

).

Expectation:

Unlabeled Proline: Peak at
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(

).

Triple-Labeled Proline: Peak at

(

).

Note: The proton added during ionization (

) is from the solvent. If solvent is

, it adds ~1.008 Da.

Workflow: From Stock to Experiment

1. Stock Prep
Dissolve in Buffer/Media

2. Sterile Filtration
0.22 µm PVDF

3. MS Validation
Check m/z 129.1

Application?

NMR Spectroscopy
(Triple Resonance)

High Conc (>5mM)

Proteomics (SILAC)
(Prevent Arg->Pro Conversion)

Low Conc (200mg/L)

Click to download full resolution via product page
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Figure 2: Operational workflow for handling triple-labeled reagents from preparation to

application.

Troubleshooting Purity Issues
Incomplete Enrichment: If you observe peaks at

(e.g., 128.1 instead of 129.1 in MS), it indicates incomplete deuteration or

incorporation.

Arg-to-Pro Conversion (SILAC): In cell culture, heavy Arginine can be metabolically

converted to heavy Proline, confusing data. Adding excess Triple-Labeled Proline (which is

distinct from the converted species) or just heavy Proline saturates the pool, preventing the

conversion artifact.

Part 4: Data Summary Table
Parameter Unlabeled L-Proline

Triple-Labeled L-Proline (

)

Formula
(in

)

Monoisotopic Mass 115.0633 Da 128.1211 Da

(MS) 116.07 Da 129.13 Da

Mass Shift 0 +13.06 Da

Primary Application Standard Growth
NMR Relaxation / SILAC

Conversion Block
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. isotope.com [isotope.com]

2. isotope.com [isotope.com]

3. Proline [webbook.nist.gov]

To cite this document: BenchChem. [Comprehensive Guide to Molecular Weight Calculation
of Triple-Labeled L-Proline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1579757/docs#comprehensive-guide-to-molecular-
weight-calculation-of-triple-labeled-l-proline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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